(Propionyloxy)acetic acid

• Molecular Formula: C5H8O4
• Molecular Weight: 132.11 g/mol
• IUPAC Name: 2-propanoyloxyacetic acid
• InChI: InChI=1S/C5H8O4/c1-2-5(8)9-3-4(6)7/h2-3H2,1H3,(H,6,7)
• InChI Key: HJYGWLFMHCJRJG-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OCC(=O)O

Description

(Propionyloxy)acetic acid is a useful research compound. Its molecular formula is C5H8O4 and its molecular weight is 132.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

a solution consisting of propionyl chloride (64.7 g, 0.7 mol) and hydroxyacetic acid (19.0 g, 0.25 mol) is heated at 40° C., until the hydroxyacetic acid has completely dissolved. The excess propionyl chloride is then distilled off and 35.6 g of crude product containing 82% of (propionyloxy)acetic acid is obtained as a colorless liquid. The crude product can be used in the subsequent reaction without further purification.